Cas no 811794-35-1 ([(Cp)Ru(η6-naphthalene)]OTf)

• Product Name: [(Cp)Ru(η6-naphthalene)]OTf
• CAS No: 811794-35-1
• MF: C₁₆H₁₃F₃O₃RuS
• MW: 443.40
• CID: 5232560
• Update Time: 2025-06-28

[(Cp)Ru(η6-naphthalene)]OTf Chemical and Physical Properties

Names and Identifiers

• [(Cp)Ru(eta6-naphthalene)]OTf
• (η5-Cyclopentadienyl)(η6-naphthalene)ruthenium(1+) trifluoromethanesulfonate
• [(Cp)Ru(η6-naphthalene)]OTf

• Inchi： 1S/C10H4.C5.CHF3O3S.Ru/c1-2-6-10-8-4-3-7-9(10)5-1;1-2-4-5-3-1;2-1(3,4)8(5,6)7;/h1-2,5-6H;;(H,5,6,7);/q;-1;;+2/p-1
• InChI Key： NXJDNRFOKBNNJE-UHFFFAOYSA-M
• SMILES： C(F)(F)(F)S([O-])(=O)=O.[Ru+2]123456789(C%10=C1C2=C3[C-]4%10)C1=C5C6=C27C=CC=CC82=C91

Experimental Properties

• Melting Point: 112-116 °C

[(Cp)Ru(η6-naphthalene)]OTf Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on [(Cp)Ru(η6-naphthalene)]OTf

Comprehensive Analysis of [(Cp)Ru(η6-naphthalene)]OTf (CAS No. 811794-35-1): Structure, Applications, and Research Trends

The organometallic compound [(Cp)Ru(η6-naphthalene)]OTf (CAS No. 811794-35-1) has garnered significant attention in recent years due to its unique structural properties and versatile applications in catalysis and materials science. This ruthenium-based complex features a cyclopentadienyl (Cp) ligand and a η6-coordinated naphthalene ring, stabilized by a triflate (OTf) counterion. Its electron-rich metal center and aromatic ligand system make it a valuable tool for researchers exploring C-H activation, polymerization, and photocatalysis.

In the context of green chemistry, [(Cp)Ru(η6-naphthalene)]OTf has emerged as a promising candidate for sustainable catalytic processes. Recent studies highlight its efficiency in hydrogenation reactions and asymmetric synthesis, aligning with the global push for eco-friendly chemical manufacturing. The compound’s ability to facilitate low-energy reaction pathways addresses growing concerns about energy consumption in industrial applications, a topic frequently searched in AI-driven material discovery platforms.

From a structural perspective, the η6-naphthalene coordination in [(Cp)Ru(η6-naphthalene)]OTf offers intriguing insights into arene-metal interactions, a subject of high interest in computational chemistry forums. Density functional theory (DFT) simulations often reference this complex to model electron transfer mechanisms and ligand steric effects. Such computational studies are increasingly cited in machine learning-assisted catalyst design, reflecting the compound’s relevance in cutting-edge research.

The pharmaceutical industry has also explored [(Cp)Ru(η6-naphthalene)]OTf for bioorganometallic applications. Its stability in aqueous environments and tunable reactivity make it a candidate for drug delivery systems and enzyme inhibition studies. These applications resonate with trending searches on metal-based therapeutics and targeted cancer treatments, underscoring the compound’s interdisciplinary appeal.

In materials science, researchers leverage [(Cp)Ru(η6-naphthalene)]OTf to synthesize conductive polymers and luminescent materials. Its redox-active properties enable precise control over electronic band structures, a critical factor in developing next-generation OLEDs and solar cells. These innovations align with popular queries about renewable energy materials and smart coatings, further boosting the compound’s visibility in scientific literature.

Despite its advantages, challenges remain in scaling up [(Cp)Ru(η6-naphthalene)]OTf production. Recent patent filings emphasize improved synthetic protocols to enhance yield and purity—a topic frequently discussed in chemical engineering circles. Advances in flow chemistry and microwave-assisted synthesis are particularly relevant, as they address the demand for cost-effective and high-throughput manufacturing methods.

In summary, [(Cp)Ru(η6-naphthalene)]OTf (CAS No. 811794-35-1) represents a nexus of innovation across multiple disciplines. Its structural elegance, combined with applications in catalysis, medicine, and advanced materials, ensures its continued prominence in both academic and industrial research. As AI-driven discovery accelerates, this compound will likely play a pivotal role in answering pressing questions about sustainable chemistry and functional material design.